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Compound of Interest

Compound Name:
2',3'-Isopropylidene Adenosine-

13C5

Cat. No.: B1160910 Get Quote

An In-depth Technical Guide to 2',3'-
Isopropylideneadenosine-¹³C₅
This technical guide provides a comprehensive overview of the physical and chemical

properties, experimental protocols, and potential research applications of 2',3'-

Isopropylideneadenosine-¹³C₅. This isotopically labeled nucleoside analog is a valuable tool for

researchers in drug development, biochemistry, and molecular biology, enabling detailed

investigation of metabolic pathways and target engagement.

Core Physical and Chemical Properties
2',3'-Isopropylideneadenosine-¹³C₅ is a synthetic, isotopically labeled derivative of the naturally

occurring nucleoside adenosine. The incorporation of five ¹³C atoms into the adenine base

provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based

quantification of its unlabeled counterpart. The isopropylidene group protects the 2' and 3'

hydroxyls of the ribose sugar, enhancing its stability and modifying its solubility.

Table 1: Physical and Chemical Properties of 2',3'-Isopropylideneadenosine-¹³C₅ and its

Unlabeled Analog
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Property
2',3'-
Isopropylideneadenosine-
¹³C₅

2',3'-
Isopropylideneadenosine
(Unlabeled)

Molecular Formula C₈¹³C₅H₁₇N₅O₄ C₁₃H₁₇N₅O₄[1][2][3][4]

Molecular Weight 312.27 g/mol 307.31 g/mol [1][2][3][4]

Appearance
White to off-white crystalline

powder[3]

White to off-white crystalline

powder

Melting Point

Not explicitly reported,

expected to be similar to

unlabeled

221-222 °C[1][3][4]

Solubility

Soluble in Chloroform; Slightly

soluble in Dioxane, DMSO,

Methanol

Soluble in Chloroform; Slightly

soluble in Dioxane, DMSO,

Methanol[3]

Storage
Store at -20°C for long-term

stability.

Store at room temperature or

-20°C. Keep in a dry, cool,

well-ventilated place in a tightly

sealed container.[1][3]

Experimental Protocols
Synthesis and Purification
The synthesis of 2',3'-Isopropylideneadenosine-¹³C₅ involves the protection of the 2' and 3'

hydroxyl groups of ¹³C₅-labeled adenosine. While a specific, detailed protocol for the ¹³C₅-

labeled version is not readily available in the public domain, a general method for the synthesis

of 2',3'-O-isopropylideneadenosine from adenosine can be adapted.[5] The starting material for

this synthesis would be commercially available Adenosine-¹³C₁₀,¹⁵N₅ or a custom-synthesized

¹³C₅-adenosine.[6]

General Synthesis Scheme:
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Adenosine-¹³C₅

2',3'-Isopropylideneadenosine-¹³C₅

Reaction

Acetone or
2,2-Dimethoxypropane

Acid Catalyst
(e.g., p-TsOH)

Anhydrous Solvent
(e.g., Acetone, DMF)

Purification
(e.g., Recrystallization,

Column Chromatography)
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Cell Membrane

Cytoplasm

Nucleus

2',3'-Isopropylidene-
adenosine-¹³C₅

A2A Receptor

binds

Gs Protein

activates

Adenylyl Cyclase

activates

cAMP

converts

ATP

Protein Kinase A
(PKA)

activates

CREB

phosphorylates
& activates

Target Gene
Expression

regulates
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Preparation

Treatment

Analysis

Data Interpretation

Culture cells expressing
A2A receptors (e.g., HEK293)

Incubate cells with
test compounds/reference

Prepare test compounds and
2',3'-Isopropylideneadenosine-¹³C₅

working solutions

Cell Lysis

Measure intracellular cAMP levels
(e.g., ELISA, HTRF)

LC-MS/MS analysis of
supernatant for compound uptake/metabolism

(using ¹³C₅-labeled standard)

Analyze dose-response curves
and quantify compound levels

Determine compound's effect
on A2A receptor signaling

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 2',3'-Isopropylidene
Adenosine-13C5]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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